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Compound of Interest

Compound Name: Carbomer 934

Cat. No.: B047073 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the neutralization of Carbomer 934 with

triethanolamine (TEA) to form a stable, viscous gel suitable for various pharmaceutical and

cosmetic applications. The information compiled is based on established scientific literature

and technical documentation.

Introduction
Carbomer 934 is a high molecular weight polymer of acrylic acid cross-linked with allyl ethers

of sucrose or pentaerythritol.[1][2] When dispersed in water, it forms an acidic solution with low

viscosity.[3][4] Neutralization of this acidic dispersion with a suitable base, such as

triethanolamine (TEA), causes the polymer to uncoil and swell due to electrostatic repulsion

between the ionized carboxyl groups, resulting in the formation of a viscous gel.[4][5][6] This

process is critical for achieving the desired rheological properties in formulations like gels,

creams, lotions, and suspensions.[7][8]

Triethanolamine is a commonly used neutralizing agent in these formulations due to its ability

to form stable gels and its compatibility with other ingredients.[3][4] The final pH of the gel is a

critical parameter that influences its viscosity and stability, with the optimal pH range for

maximum viscosity typically being between 6.0 and 8.0.[9][10][11]
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Materials and Equipment
Materials:

Carbomer 934 powder

Triethanolamine (TEA)

Purified water (deionized or distilled)

Other formulation excipients (e.g., humectants like propylene glycol, preservatives like

methylparaben)[12][13]

Equipment:

Analytical balance

Beakers or stainless steel vessels

Overhead stirrer or magnetic stirrer with a vortex-inhibiting impeller

pH meter

Viscometer (e.g., Brookfield viscometer)

Homogenizer (optional, for achieving a more uniform dispersion)

Protocol for Preparation of a 1% Carbomer 934 Gel
This protocol outlines the steps for preparing a basic 1% (w/w) Carbomer 934 gel neutralized

with TEA.

Step 1: Dispersion of Carbomer 934

Proper dispersion of Carbomer 934 is crucial to avoid the formation of lumps, which are

difficult to hydrate.[14]

Weigh the required amount of purified water into a suitable vessel.
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While continuously stirring the water at a moderate speed (e.g., 800-1200 rpm) to create a

vortex, slowly and evenly sprinkle the Carbomer 934 powder onto the surface of the vortex.

[14][15] This method prevents the powder from clumping.

Continue stirring until the Carbomer 934 is fully dispersed and hydrated. This may take 30-

60 minutes. The resulting dispersion will be acidic (pH approximately 2.5-3.5) and have low

viscosity.[11][16]

Step 2: Neutralization with Triethanolamine

Prepare a 10% (w/v) solution of TEA in purified water. Using a diluted solution of the

neutralizing agent helps to control the neutralization process and prevent localized high pH,

which can lead to gel precipitation.

While gently stirring the Carbomer 934 dispersion, slowly add the 10% TEA solution

dropwise.

Monitor the pH of the dispersion continuously using a calibrated pH meter.

Continue adding the TEA solution until the desired pH is reached (typically between 6.0 and

7.5 for optimal viscosity).[10][17] As the pH increases, the viscosity of the dispersion will

increase significantly.

Once the target pH is reached, stop adding the TEA solution and continue gentle stirring for

another 10-15 minutes to ensure homogeneity.

Step 3: Final Product Formulation

If other ingredients such as active pharmaceutical ingredients (APIs), humectants, or

preservatives are required, they can be added at appropriate stages. Water-soluble

components are typically added to the water before dispersing the Carbomer 934. Oil-

soluble components can be incorporated after neutralization to form an emulsion.

Allow the final gel to stand for some time to allow any entrapped air bubbles to escape.[17]

Data Presentation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b047073?utm_src=pdf-body
https://www.nmcarbomer.com/blog/how-to-disperse-carbomer-powder-polymer_b34
https://www.hbdsbio.com/dispersion-and-thickening-technology-of-carbomer.html
https://www.benchchem.com/product/b047073?utm_src=pdf-body
https://www.cosnet.co.kr/upload/bbs/tds237.pdf
https://ptacts.uspto.gov/ptacts/public-informations/petitions/1520937/download-documents?artifactId=QBPYOZgv0p7WcWB2c0OQLfjDbsRLdXe5BBllbHoltxNKodGG1NOOJsU
https://www.benchchem.com/product/b047073?utm_src=pdf-body
https://www.researchgate.net/figure/scosity-of-various-carbopal-gels-at-various-pH-at-a-shear-rate-40_fig1_228732329
https://pmc.ncbi.nlm.nih.gov/articles/PMC5108606/
https://www.benchchem.com/product/b047073?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5108606/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following tables summarize key quantitative data related to the neutralization of Carbomer
934 with TEA.

Table 1: Typical Concentrations of Carbomer 934 and Corresponding Viscosity Ranges

Carbomer 934
Concentration (%
w/v)

Neutralizing Agent
Typical Viscosity
Range (cP) at pH
7.0

Reference(s)

0.5% Triethanolamine 30,500 - 39,400 [1][2]

1.0% Triethanolamine
Varies depending on

specific conditions
[17]

2.0% Triethanolamine
Varies depending on

specific conditions
[17]

3.0% Triethanolamine
Varies depending on

specific conditions
[17]

Table 2: pH and its Effect on Viscosity of Carbomer Gels

pH Viscosity Reference(s)

< 3.0 Low [3]

3.0 - 5.0 Increases with pH [11]

5.0 - 8.0 High, optimal range [9][18]

> 9.0 Decreases [11]

Table 3: Recommended Ratios of Triethanolamine to Carbomer 934 for Neutralization

Neutralizer
Ratio
(Neutralizer:Carbomer) by
weight

Reference(s)

Triethanolamine (TEA) Approximately 1.5:1 [16]
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Note: The exact ratio may vary depending on the desired final pH and the specific grade of

Carbomer 934.
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Caption: Workflow for Carbomer 934 Gel Preparation.
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Neutralization Mechanism
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Caption: Mechanism of Carbomer 934 Neutralization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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